Cas no 2138026-82-9 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrimidinyl)-, methyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrimidinyl)-, methyl ester
• CAS No: 2138026-82-9
• MF: C₈H₇N₅O₂
• MW: 205.173480272293
• CID: 5299494
• Update Time: 2025-05-19

1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrimidinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrimidinyl)-, methyl ester

• Inchi： 1S/C8H7N5O2/c1-15-8(14)6-5(11-13-12-6)7-9-3-2-4-10-7/h2-4H,1H3,(H,11,12,13)
• InChI Key： JNHXZOLROZTBRF-UHFFFAOYSA-N
• SMILES： N1C(C(OC)=O)=C(C2=NC=CC=N2)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrimidinyl)-, methyl ester

Comprehensive Guide to 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrimidinyl)-, methyl ester (CAS No. 2138026-82-9)

1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrimidinyl)-, methyl ester (CAS No. 2138026-82-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the triazole family, known for its versatile applications in drug discovery, material science, and catalysis. The presence of both pyrimidine and triazole moieties in its structure makes it a valuable scaffold for designing bioactive molecules. Researchers are increasingly exploring its potential in developing novel therapeutics, particularly in the fields of oncology and infectious diseases.

The chemical structure of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrimidinyl)-, methyl ester features a methyl ester group, which enhances its solubility and reactivity in various synthetic pathways. This characteristic is particularly advantageous in medicinal chemistry, where ester derivatives are often used as prodrugs or intermediates. The compound's CAS No. 2138026-82-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. Its molecular formula and weight, along with other physicochemical properties, are critical for researchers aiming to incorporate it into their studies.

One of the most exciting applications of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrimidinyl)-, methyl ester lies in its role as a building block for small-molecule inhibitors. With the growing demand for targeted therapies, this compound has been investigated for its ability to modulate key biological pathways. For instance, its pyrimidinyl-triazole core has shown promise in inhibiting enzymes involved in inflammation and cell proliferation. Such findings align with current trends in precision medicine, where researchers seek compounds with high specificity and minimal side effects.

In addition to its pharmaceutical potential, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrimidinyl)-, methyl ester is also relevant in agrochemical research. The triazole ring is a common motif in fungicides and herbicides, and modifications to its structure can lead to enhanced efficacy. This compound's unique combination of pyrimidine and triazole functionalities may offer new avenues for developing crop protection agents with improved environmental profiles. As sustainability becomes a priority in agriculture, such innovations are highly sought after.

The synthesis of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrimidinyl)-, methyl ester typically involves click chemistry approaches, which are renowned for their efficiency and selectivity. This method aligns with the principles of green chemistry, a hot topic in modern research. By minimizing waste and optimizing reaction conditions, scientists can produce this compound with high yields and purity. The methyl ester group further simplifies purification processes, making it a practical choice for large-scale production.

From a commercial perspective, the demand for 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrimidinyl)-, methyl ester is expected to rise, driven by its applications in drug discovery and agrochemicals. Suppliers and manufacturers are increasingly listing this compound under its CAS No. 2138026-82-9 to cater to researchers and industries. Its availability in various purity grades ensures compatibility with diverse experimental needs, from high-throughput screening to detailed mechanistic studies.

In summary, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrimidinyl)-, methyl ester (CAS No. 2138026-82-9) is a multifaceted compound with significant potential in both pharmaceuticals and agrochemicals. Its unique structural features, coupled with its synthetic accessibility, make it a valuable asset for researchers. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing innovative solutions for global health and agriculture challenges.